BE“GHE Foundational & Exploratory

Check Availability & Pricing

Linalyl Butyrate: A Comprehensive Safety and
Toxicological Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Linalyl butyrate

Cat. No.: B1205819

FOR IMMEDIATE RELEASE
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, toxicity, and material
safety data sheet (MSDS) information for linalyl butyrate (CAS No. 78-36-4). The information
is compiled from various sources, including safety data sheets, regulatory assessments, and
scientific literature, to provide a thorough resource for professionals in research and drug
development.

Chemical and Physical Properties

Linalyl butyrate is a monoterpenoid ester known for its floral and fruity aroma, making it a
common ingredient in fragrances and flavorings.[1][2] Its fundamental properties are
summarized below.
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Property Value Source(s)
CAS Number 78-36-4 [31141[5]
Molecular Formula C14H2402 [31[41[6]
Molecular Weight 224.34 g/mol [311415][6]
3,7-Dimethylocta-1,6-dien-3-yl
Synonyms . [31[51I6]1[7]
butyrate, Linalyl butanoate
Colorless to almost colorless
Appearance o [2]
clear liquid
Boiling Point 80-82 °C at 0.2 mmHg [2][5]
Density 0.892 g/mL at 25 °C [2][5][6]
Flash Point 103 °C (217.4 °F) - closed cup [1][5]
Solubility Soluble in water [6]

Refractive Index

n20/D 1.45

[213]1[5]

Toxicological Data

The toxicological profile of linalyl butyrate has been evaluated through various studies,

including acute toxicity, irritation, sensitization, and genotoxicity. Much of the assessment relies

on data from the substance itself, as well as read-across data from structurally similar

compounds like linalool and linalyl acetate.

Acute Toxicity

Linalyl butyrate exhibits low acute oral toxicity. Data on dermal and inhalation toxicity are

limited.
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Endpoint Species Route Value Source(s)

LD50 Rat Oral > 5000 mg/kg [8]

LD50 Mouse Oral > 8907 mg/kg [8]

LD50 Rabbit Dermal No data available [9]
Irritation

There are conflicting reports regarding the skin and eye irritation potential of linalyl butyrate.
Some safety data sheets indicate it causes skin and serious eye irritation, while other studies
suggest no irritation.[3][6] This discrepancy may be due to the specific conditions of the studies
or the purity of the tested material. One review noted that undiluted linalyl esters can cause
"very slight to well defined irritation in rabbits."[9]

Endpoint Species Method Result Source(s)
No skin irritation
) o ) OECD Test _
Skin Irritation Rabbit o (in analogy to [6]
Guideline 404 o
similar products)
No eye irritation
o ] OECD Test .
Eye Irritation Rabbit o (in analogy to [6]
Guideline 405

similar products)

Skin Sensitization

Direct studies on the skin sensitization of linalyl butyrate are not readily available. However, a
risk assessment using read-across data from linalyl acetate has been conducted.[10] While
linalyl butyrate itself is not expected to directly react with skin proteins, its autoxidation
products are predicted to be protein-reactive.[10]

Endpoint Method Value Source(s)
No Expected Read-across from

Sensitization Induction  linalyl acetate (CAS # 10000 pg/cm? [10]

Level (NESIL) 115-95-7)
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Genotoxicity

Linalyl butyrate is not considered to be genotoxic based on available data, including an Ames
test and a BlueScreen assay.[6][10] This conclusion is further supported by read-across data
from linalyl acetate.[10]

Test Method Result Source(s)

o Negative (in analogy
Ames Test S. typhimurium o [6]
to similar products)

Negative for

Human cell-based genotoxicity with and
BlueScreen Assay ] ] [10]
assay without metabolic
activation

Carcinogenicity and Repeated Dose Toxicity

Linalyl butyrate is not classified as a carcinogen by the International Agency for Research on
Cancer (IARC).[4][6] There are no specific repeated dose toxicity studies on linalyl butyrate.
The safety assessment for this endpoint relies on read-across data from its expected
metabolites, linalool and butyric acid (with propionic acid being a structural analog for the
latter).[10] A No Observed Adverse Effect Level (NOAEL) of 497.9 mg/kg/day from a study on
linalool is considered for risk assessment.[10]

Experimental Protocols and Methodologies

The toxicological evaluations cited in this guide adhere to internationally recognized guidelines,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD).

Skin and Eye Irritation (OECD 404 & 405)

The skin and eye irritation studies were conducted following OECD Test Guidelines 404 and
405, respectively.[6] These protocols involve the application of the test substance to the skin or
into the eye of experimental animals (typically rabbits) and observing for signs of irritation over
a specified period. The observations are scored to determine the irritation potential.
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Genotoxicity Assessment Workflow

The assessment of genotoxicity for linalyl butyrate involved a multi-step process, including in
vitro assays and the use of read-across data.

Genotoxicity Assessment Workflow for Linalyl Butyrate

Linalyl Butyrate

In Vitro Testing

Read-Across Analogue

Mutagenicity |Genotoxicity Linalyl Acetate

/
/
/
/

/// Supporting Data

Ames Test (OECD 471) BlueScreen Assay
Result: Negative Result: Negative

Conclusion:
Not Genotoxic

Click to download full resolution via product page

Caption: Workflow for determining the genotoxicity of linalyl butyrate.

Skin Sensitization Risk Assessment

The risk assessment for skin sensitization potential integrates data from read-across analogs
and considers the potential for autoxidation.
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Skin Sensitization Risk Assessment for Linalyl Butyrate

Linalyl Butyrate

Read-Across:

Autoxidation

Linalyl Acetate Data

Protein-Reactive NESIL Determination
Products 10000 pg/cm?

Potential Hazard Safe Use Level

Risk Assessment

Click to download full resolution via product page

Caption: Logical flow for the skin sensitization risk assessment of linalyl butyrate.

Environmental Fate and Ecotoxicity

Linalyl butyrate is considered toxic to aquatic life with long-lasting effects.[6] It is not, however,
considered to be Persistent, Bioaccumulative, and Toxic (PBT) or very Persistent and very
Bioaccumulative (vPvB).[6]

Endpoint Species Method Value Source(s)
Daphnia magna OECD Test

EC50 o 1.4 mg/L (48 h) [6]
(Water flea) Guideline 202

Material Safety Data Sheet (MSDS) Information
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Hazard Identification

o GHS Classification: Some sources classify it as causing skin irritation (H315) and serious
eye irritation (H319).[3][6] Others state it is not a hazardous substance.[4] It is also classified
as hazardous to the aquatic environment (chronic, category 2).[5]

 Signal Word: Warning[3][6]

o Precautionary Statements: P264 (Wash skin thoroughly after handling), P280 (Wear
protective gloves/eye protection/face protection), P273 (Avoid release to the environment).[3]

[516]

First Aid Measures

¢ Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[3][4][6]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation
persists.[3][4][6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[3][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Consult a physician.[3][4][6]

Handling and Storage

» Handling: Avoid contact with skin and eyes.[3] Use with adequate ventilation.[3] Wash hands
thoroughly after handling.[3][6]

o Storage: Keep container tightly closed in a dry and well-ventilated place.[6] Store in a cool
place.[6]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Use safety glasses or goggles.[3][6]

» Skin Protection: Wear protective gloves.[3][6]
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» Respiratory Protection: Not typically required with adequate ventilation. For nuisance
exposures, use approved respirator cartridges.[4][6]

Conclusion

Linalyl butyrate is a widely used fragrance and flavor ingredient with a generally low order of
toxicity. The available data indicates low acute oral toxicity and no genotoxic potential. While
there are some conflicting reports on skin and eye irritation, comprehensive risk assessments,
often utilizing data from structurally similar molecules, support its safe use under current
conditions. The primary hazards are related to potential skin and eye irritation and its toxicity to
aquatic organisms. Adherence to standard industrial hygiene practices and the use of
appropriate personal protective equipment are recommended when handling this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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